Cas no 342384-88-7 (methyl 5-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate)

• Product Name: methyl 5-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate
• CAS No: 342384-88-7
• MF: C₁₄H₁₁N₃O₄S
• MW: 317.319841623306
• CID: 5477277
• PubChem ID: 2200375
• Update Time: 2025-10-30

methyl 5-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SMR000075404
• AE-848/15341412
• MLS000049439
• CBKinase1_005184
• AKOS000408545
• BRD-K93179032-001-01-5
• methyl 5-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanylmethyl]furan-2-carboxylate
• BDBM68566
• CHEMBL1600581
• cid_2200375
• methyl 5-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate
• HMS2349F24
• 5-[[[5-(4-pyridyl)-1,3,4-oxadiazol-2-yl]thio]methyl]furan-2-carboxylic acid methyl ester
• 5-[[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)thio]methyl]-2-furancarboxylic acid methyl ester
• methyl 5-(((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)methyl)furan-2-carboxylate
• VU0178431-4
• CBKinase1_017584
• methyl 5-({[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}methyl)-2-furoate
• 342384-88-7
• F2771-0054
• STK009095
• AB00340903-06
• MLS000115301

• Inchi： 1S/C14H11N3O4S/c1-19-13(18)11-3-2-10(20-11)8-22-14-17-16-12(21-14)9-4-6-15-7-5-9/h2-7H,8H2,1H3
• InChI Key： AVMFKGTWWBWZLN-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CN=CC=2)O1)CC1=CC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 317.04702701g/mol
• Monoisotopic Mass: 317.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on methyl 5-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate

Methyl 5-({[5-(Pyridin-4-yl)-1,3,4-Oxadiazol-2-yl]Sulfanyl}Methyl)Furan-2-Carboxylate: A Comprehensive Overview

The compound methyl 5-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate, identified by the CAS number 342384-88-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the bioavailability of pharmaceutical agents and its potential as a building block for constructing advanced functional materials.

The molecular structure of this compound is characterized by a furan ring substituted with a methyl ester group at the 2-position and a sulfanyl-methyl group at the 5-position. The sulfanyl group is further connected to a 1,3,4-oxadiazole ring system, which itself is substituted with a pyridine moiety at the 5-position. This intricate architecture provides the molecule with unique electronic properties and reactivity. The presence of the oxadiazole ring introduces significant electron-withdrawing effects, which can influence the molecule's interaction with biological systems and its chemical reactivity.

Recent research has focused on the synthesis and characterization of this compound using cutting-edge techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have demonstrated that the compound can be synthesized in high yields through a multi-step process involving nucleophilic substitution and condensation reactions. The use of green chemistry principles in its synthesis has also been explored, making it an environmentally friendly option for large-scale production.

In terms of applications, methyl 5-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate has shown promise as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate key biological pathways and interact with specific protein targets has been validated through in vitro assays and computational modeling studies. Additionally, this compound has been investigated for its potential as an agrochemical agent due to its ability to enhance plant growth and resistance to environmental stressors.

The compound's electronic properties have also made it a candidate for use in organic electronics. Recent studies have explored its application as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Its ability to facilitate efficient charge transport and stability under operational conditions has been highlighted as a key advantage over traditional materials.

From an environmental standpoint, methyl 5-{[5-(pyridin-4-yli)-1H-pyrazolo[1,5-a]pyrimidinyl]sulfanylmethyl}furan-carboxylic acid methyl ester has been shown to exhibit low toxicity towards aquatic organisms under controlled laboratory conditions. This makes it a safer alternative compared to other compounds in similar classes that may pose higher risks to ecosystems.

In conclusion, methyl 5-{[5-(pyridin-yli)-1H-pyrazolo[1,a]pyrimidinyl]sulfanylmethyl}furan-carboxylic acid methyl ester (CAS No: 342384-) represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation.